![molecular formula C15H21ClN2O3S B2599142 2-chloro-N-{4-[cyclohexyl(methyl)sulfamoyl]phenyl}acetamide CAS No. 879318-99-7](/img/structure/B2599142.png)
2-chloro-N-{4-[cyclohexyl(methyl)sulfamoyl]phenyl}acetamide
Description
“2-chloro-N-{4-[cyclohexyl(methyl)sulfamoyl]phenyl}acetamide” is a chemical compound with the CAS Number: 879318-99-7 . It has a molecular weight of 344.86 . It is a powder at room temperature .
Molecular Structure Analysis
The Inchi Code for this compound is 1S/C15H21ClN2O3S/c1-18 (12-7-3-2-4-8-12)22 (20,21)14-10-6-5-9-13 (14)17-15 (19)11-16/h5-6,9-10,12H,2-4,7-8,11H2,1H3, (H,17,19) .Scientific Research Applications
Chemical Synthesis
This compound is used in chemical synthesis . It has a CAS Number of 852399-90-7 and a molecular weight of 344.86 . It’s available in powder form and is stored at room temperature .
Crystallography
The compound has been characterized by 1H and 13C NMR spectroscopy, ESI–MS, X-ray crystallography, and elemental analysis . It crystallizes in the monoclinic space group P21/n . The crystal structure of the compound revealed the intramolecular H-bonding with the S(6) motif between H atom of the amide group and the nitro group at the ortho position .
Optical Properties
The optical properties of the compound in various solvents were investigated using UV–vis spectrophotometry . The compound showed solvatochromic effects upon the varying polarity of the solvent . Time-dependent DFT calculations (TD-DFT) of the compound suggest that the deprotonation process occurs in polar solvents such as DMF .
Optoelectronic Devices
Dinitroaniline and its derivatives, which consist of both electron-donating and electron-withdrawing groups connected by a π-conjugated system, have received a great deal of attention in the field of optoelectronic devices .
Antimicrobial Applications
Efforts have been made to study the pharmacological activities of newly synthesized N - (4- (4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives . These derivatives could potentially combat antimicrobial drug resistance by pathogens .
Anticancer Applications
The same derivatives mentioned above could also potentially combat anticancer drug resistance by cancerous cells .
properties
IUPAC Name |
2-chloro-N-[4-[cyclohexyl(methyl)sulfamoyl]phenyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21ClN2O3S/c1-18(13-5-3-2-4-6-13)22(20,21)14-9-7-12(8-10-14)17-15(19)11-16/h7-10,13H,2-6,11H2,1H3,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VUAACKSMMNUVSJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCCC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)CCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21ClN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-{4-[cyclohexyl(methyl)sulfamoyl]phenyl}acetamide | |
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